Cas no 136384-96-8 (Methyl 3-(Trifluoromethylsulfonyloxy)crotonate)

• Product Name: Methyl 3-(Trifluoromethylsulfonyloxy)crotonate
• CAS No: 136384-96-8
• MF: C₆H₇F₃O₅S
• MW: 248.176991701126
• MDL: MFCD03001758
• CID: 1239464
• PubChem ID: 5706537
• Update Time: 2025-11-02

Methyl 3-(Trifluoromethylsulfonyloxy)crotonate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester, (Z)-
• methyl 3-(trifluoromethylsulfonyloxy)but-2-enoate
• Methyl 3-(trifluoromethylsulfonyloxy) crotonate
• 136384-96-8
• methyl (Z)-3-(trifluoromethylsulfonyloxy)but-2-enoate
• 133559-43-0
• Methyl 3-(trifluoromethylsulfonyloxy)crotonate
• MFCD03001758
• AS-39061
• 3-TRIFLUOROMETHANESULFONYLOXY-BUT-2-ENOIC ACID METHYL ESTER
• Methyl3-(trifluoromethylsulfonyloxy)crotonate
• Methyl (Z)-3-(((Trifluoromethyl)sulfonyl)oxy)but-2-enoate
• AKOS025402215
• 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester, (2Z)-
• RSNDRPHGOLGQLG-ARJAWSKDSA-N
• CS-0170830
• AC-6491
• DTXSID60420705
• Methyl 3-Trifluoromethanesulfonyloxy-but-2-enoate
• Methyl 3-(Trifluoromethylsulfonyloxy)crotonate

• MDL： MFCD03001758
• Inchi： 1S/C6H7F3O5S/c1-4(3-5(10)13-2)14-15(11,12)6(7,8)9/h3H,1-2H3/b4-3-
• InChI Key： RSNDRPHGOLGQLG-ARJAWSKDSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O/C(=C\C(=O)OC)/C

Computed Properties

• Exact Mass: 247.99662898g/mol
• Monoisotopic Mass: 247.99662898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78Ų

Methyl 3-(Trifluoromethylsulfonyloxy)crotonate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Additional information on Methyl 3-(Trifluoromethylsulfonyloxy)crotonate

Recent Advances in the Application of Methyl 3-(Trifluoromethylsulfonyloxy)crotonate (CAS: 136384-96-8) in Chemical Biology and Pharmaceutical Research

Methyl 3-(Trifluoromethylsulfonyloxy)crotonate (CAS: 136384-96-8) has emerged as a versatile intermediate in the synthesis of biologically active compounds, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylsulfonyloxy (OTf) group, serves as a key building block in the construction of complex molecular architectures. Recent studies have highlighted its utility in facilitating carbon-carbon bond formation, enabling the synthesis of diverse heterocyclic compounds with potential therapeutic applications.

A notable advancement in the application of Methyl 3-(Trifluoromethylsulfonyloxy)crotonate is its role in the development of novel kinase inhibitors. Researchers have leveraged its reactivity to introduce trifluoromethyl groups into pharmacophores, enhancing the metabolic stability and binding affinity of these inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The study reported a significant improvement in yield and purity when using Methyl 3-(Trifluoromethylsulfonyloxy)crotonate as a precursor compared to traditional methods.

In addition to its applications in medicinal chemistry, Methyl 3-(Trifluoromethylsulfonyloxy)crotonate has been employed in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications detailed its use in the synthesis of a new class of fluorogenic substrates for detecting protease activity in live cells. The trifluoromethylsulfonyloxy group was found to enhance the photostability of these probes, making them suitable for long-term imaging studies. This innovation opens new avenues for real-time monitoring of enzymatic activity in disease models.

From a synthetic chemistry perspective, the compound's unique reactivity has been exploited in palladium-catalyzed cross-coupling reactions. A 2024 study in Organic Letters reported an efficient protocol for the synthesis of α,β-unsaturated esters using Methyl 3-(Trifluoromethylsulfonyloxy)crotonate as a starting material. The method offers advantages in terms of regioselectivity and functional group tolerance, making it particularly valuable for the construction of complex natural product analogs. These developments underscore the compound's growing importance in modern synthetic methodologies.

Looking ahead, the potential applications of Methyl 3-(Trifluoromethylsulfonyloxy)crotonate appear promising. Ongoing research is exploring its use in the synthesis of covalent inhibitors targeting undruggable proteins, as well as its incorporation into metal-organic frameworks for drug delivery applications. As the demand for structurally diverse and functionally rich compounds continues to grow in pharmaceutical research, this versatile intermediate is poised to play an increasingly significant role in drug discovery and development pipelines.